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Compound of Interest

Compound Name: 4-(2-Chlorophenyl)piperidin-2-one

Cat. No.: B14875880

Get Quote

In the landscape of drug discovery and chemical synthesis, researchers frequently encounter

novel compounds for which comprehensive safety and toxicological data are not yet

established. 4-(2-Chlorophenyl)piperidin-2-one, a substituted piperidone, represents such a

case. The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in

numerous pharmaceuticals, but its derivatives can exhibit a wide range of biological and

toxicological profiles.[1][2]

This guide provides a robust safety and handling framework for 4-(2-Chlorophenyl)piperidin-
2-one by employing a well-established toxicological principle: hazard assessment by structural

analogy. By critically evaluating the known hazards of closely related chemical structures, we

can infer a conservative, precautionary safety profile to guide laboratory operations. This

document is structured not as a rigid SDS, but as a dynamic scientific guide that explains the

causality behind each safety recommendation, empowering researchers to work safely and

effectively.
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To build a reliable safety profile, we must first understand the molecule's structure and identify

appropriate analogs from which to extrapolate data.

Target Compound: 4-(2-Chlorophenyl)piperidin-2-one

Molecular Formula: C₁₁H₁₂ClNO

Molecular Weight: 209.67 g/mol (calculated)

CAS Number: A specific CAS number for the 2-chloro isomer is not readily available in public

databases. The related isomer, 4-(4-Chlorophenyl)piperidin-2-one, is registered under CAS

No. 1260770-82-8.[3]

Structural Class: Substituted Piperidone

The structure features a piperidine ring, a lactam (a cyclic amide) functionality at position 2, and

a 2-chlorophenyl substituent at position 4. The hazards can be inferred from the parent

piperidine heterocycle, related substituted piperidines, and compounds bearing the

chlorophenyl group.
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Target Compound

Structural Analogs

4-(2-Chlorophenyl)piperidin-2-one

4-(4-Chlorophenyl)-4-hydroxypiperidine
(Hazard: Irritant, Harmful) Similar Core & Substituent

(Different Ring Oxidation & Cl Position)

Piperidine
(Hazard: Flammable, Toxic, Corrosive)

Parent Heterocycle

Piperidin-4-one
(Hazard: Irritant)

Similar Ring
(Different Substituent)

Click to download full resolution via product page

Caption: Relationship between the target compound and its key structural analogs used for

hazard assessment.

Table 1: Summary of Hazards from Structural Analogs
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Compound
Key Hazards Identified in
Safety Data Sheets

Reference

4-(4-Chlorophenyl)-4-

hydroxypiperidine

Harmful if swallowed; Causes

skin and serious eye irritation;

May cause respiratory

irritation.

[4][5]

Piperidine

Highly flammable liquid and

vapor; Toxic in contact with

skin or if inhaled (can be fatal);

Causes severe skin burns and

eye damage.

[6]

Piperidin-4-one

Causes skin and serious eye

irritation; May cause

respiratory tract irritation.

[7][8]

This analysis suggests that 4-(2-Chlorophenyl)piperidin-2-one should be treated, at a

minimum, as a compound that is harmful if swallowed, a skin and eye irritant, and a potential

respiratory irritant. The severe toxicity and corrosivity of the parent piperidine ring warrant

extreme caution to prevent any direct contact or inhalation.[6][9]

Hazard Identification and GHS Classification
(Inferred)
Based on the analog data, a conservative GHS classification for 4-(2-Chlorophenyl)piperidin-
2-one is proposed below. The "precautionary principle" dictates that we assume a higher level

of hazard in the absence of direct data.

Signal Word:Warning

Pictograms:

(GHS07)

Inferred Hazard Statements:
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H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4][7][10]

H319: Causes serious eye irritation.[4][7][10]

H335: May cause respiratory irritation.[4][7]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

P264: Wash skin thoroughly after handling.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][6]

P312: Call a POISON CENTER or doctor if you feel unwell.[4]

First-Aid Measures: A Proactive Response Protocol
In the event of an exposure, immediate and correct action is critical. The following measures

are recommended based on protocols for similar chemical classes.

Protocol 1: Emergency Response to Exposure

General Advice:

Move the victim out of the dangerous area immediately.

Consult a physician and show them this safety guide or the container label.

Symptoms of poisoning may occur after several hours; therefore, medical observation for

at least 48 hours after the accident is prudent.
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If Inhaled:

Action: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration.[4][11]

Causality: The primary goal is to remove the individual from the contaminated atmosphere

to prevent further absorption and to ensure adequate oxygenation. Do not use mouth-to-

mouth if the substance was ingested or inhaled.[4]

In Case of Skin Contact:

Action: Immediately take off all contaminated clothing. Wash off the affected area with

soap and plenty of water for at least 15 minutes.[4][12]

Causality: Rapid decontamination is essential to minimize local irritation and prevent

percutaneous absorption into the bloodstream.[9]

In Case of Eye Contact:

Action: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do.[4][7][12]

Causality: Extensive irrigation is necessary to dilute and wash away the chemical,

reducing the risk of serious, irreversible eye damage.[7]

If Swallowed:

Action: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[4][11][13]

Causality: Inducing vomiting can cause aspiration of the chemical into the lungs or re-

expose the esophagus to the irritant. Diluting the substance with water is a safer initial

step.[12]

Fire-Fighting Measures
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While not expected to be highly flammable like its parent, piperidine, the compound is organic

and will burn. Firefighters must be aware of potentially hazardous decomposition products.[14]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[11][15]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may scatter and

spread the fire.[15]

Specific Hazards Arising from the Chemical: During a fire, thermal decomposition can

produce toxic and corrosive gases.

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂),

Nitrogen oxides (NOx), Hydrogen chloride (HCl) gas.[4]

Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with skin and eyes and inhalation of toxic

fumes.[16][17]

Caption: Basic workflow for responding to a fire involving the chemical.

Accidental Release Measures
A systematic approach is required to contain spills, protect personnel, and prevent

environmental contamination.

Protocol 2: Spill Containment and Cleanup

Personal Precautions:

Avoid all personal contact.[7] Evacuate unnecessary personnel.

Wear appropriate PPE as described in Section 7, including a dust respirator, chemical-

resistant gloves, safety goggles, and a lab coat.

Ensure adequate ventilation. Avoid breathing dust.[4][11]

Environmental Precautions:
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Prevent the substance from entering drains, sewers, or waterways.

Methods for Cleaning Up:

Containment: Use dry methods. Do not use water to wash away the spill.

Cleanup: Carefully sweep or scoop up the solid material. Avoid generating dust.[11][16]

Place the material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol),

followed by soap and water. Dispose of cleaning materials as hazardous waste.

Handling and Storage: The Foundation of
Laboratory Safety
Proactive measures during routine handling and storage are the most effective way to prevent

exposure.

Safe Handling Procedures:

Engineering Controls: All work, including weighing and solution preparation, should be

conducted in a certified chemical fume hood to minimize inhalation risk.[11][13]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound and before leaving the work area.[15]

Procedural Controls: Avoid contact with skin, eyes, and clothing.[15] Avoid the formation of

dust and aerosols.[11] Keep the container tightly closed when not in use.

Storage Conditions:

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[4]

[11]

Container: Keep the container tightly closed and properly labeled.[4][15]

Incompatible Materials: Avoid strong oxidizing agents and strong acids.[4][11] The compound

may react exothermically with these materials, leading to a loss of containment.
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Exposure Controls and Personal Protection (PPE)
A multi-layered approach, prioritizing engineering controls over personal reliance on PPE, is

crucial for robust protection.

Hierarchy of Safety Controls

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls, prioritizing engineering solutions over PPE.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification
Rationale and Best
Practices

Eye/Face

Chemical safety goggles or

safety glasses with side-

shields conforming to EN166

or ANSI Z87.1 standards.

Protects against splashes and

airborne dust particles.[11]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber). Lab coat

or chemical-resistant apron.

Prevents skin irritation and

absorption. Since no specific

permeation data exists,

double-gloving may be

considered. Gloves should be

inspected before use and

changed immediately if

contaminated.[15]

Respiratory

Not required under normal

conditions with adequate

engineering controls (fume

hood).

If dust cannot be controlled or

in case of a large spill, a

NIOSH-approved particulate

respirator (e.g., N95) or a

higher level of protection may

be necessary.[11]

Physical and Chemical Properties
No experimentally determined data for 4-(2-Chlorophenyl)piperidin-2-one is available from

the conducted searches. The following are predicted or based on similar structures.

Appearance: Likely a white to off-white solid powder.[5]

Odor: No data available; should be considered odorless or having a faint amine-like odor.

Solubility: Expected to have low solubility in water and higher solubility in organic solvents

like DMSO, DMF, and alcohols.

Stability: The compound is expected to be stable under recommended storage conditions.[4]

[11]
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Stability and Reactivity
Understanding chemical stability is key to preventing hazardous reactions.

Reactivity: No specific hazardous reactions are known under normal use.[4]

Chemical Stability: Stable under normal ambient and anticipated storage and handling

conditions of temperature and pressure.

Conditions to Avoid: Excess heat, formation of dust, and exposure to incompatible materials.

[4]

Incompatible Materials: Strong oxidizing agents, strong acids.[4][11]

Hazardous Decomposition Products: As stated in Section 4, combustion will produce CO,

CO₂, NOx, and HCl gas.[4]

Toxicological Information (Inferred)
This section is based entirely on extrapolation from structural analogs. No direct toxicological

studies on 4-(2-Chlorophenyl)piperidin-2-one were found.

Acute Toxicity:

Oral: Likely harmful if swallowed, based on data for 4-(4-Chlorophenyl)-4-

hydroxypiperidine (Acute Oral Toxicity Category 4).[4] Ingestion may lead to symptoms

such as weakness or convulsions.[11]

Dermal: The parent compound, piperidine, is toxic via skin contact.[6] Therefore, dermal

absorption should be considered a potential route of significant exposure.

Inhalation: May cause respiratory tract irritation.[4] Piperidine is fatal if inhaled, highlighting

the critical need to avoid breathing any dust or aerosols.[6]

Skin Corrosion/Irritation: Causes skin irritation.[4][10] Prolonged contact may lead to

dermatitis.[9]
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Serious Eye Damage/Irritation: Causes serious eye irritation.[4][10] Direct contact could lead

to significant eye damage.

Chronic Toxicity: No data available regarding carcinogenicity, mutagenicity, or reproductive

toxicity.[11] The compound should be handled as if these effects are unknown.

Conclusion
4-(2-Chlorophenyl)piperidin-2-one is a compound for which a formal, verified Safety Data

Sheet is not publicly available. However, by applying established principles of chemical hazard

assessment and analyzing data from its structural analogs, a clear and conservative safety

protocol can be established. Researchers and drug development professionals must treat this

compound with significant caution, assuming it to be harmful if ingested and a potent irritant to

the skin, eyes, and respiratory system. The implementation of robust engineering controls,

particularly the mandatory use of a chemical fume hood, combined with diligent personal

protective equipment use and adherence to safe handling protocols, is essential for mitigating

risk. This proactive and informed approach to safety is paramount when pioneering new areas

of chemical and pharmaceutical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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